Cas no 1261803-57-9 (3-(2-Methyl-3-(trifluoromethoxy)benzoyl)pyridine)

• Product Name: 3-(2-Methyl-3-(trifluoromethoxy)benzoyl)pyridine
• CAS No: 1261803-57-9
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4986793
• Update Time: 2025-10-30

3-(2-Methyl-3-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methyl-3-(trifluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C14H10F3NO2/c1-9-11(13(19)10-4-3-7-18-8-10)5-2-6-12(9)20-14(15,16)17/h2-8H,1H3
• InChI Key： VSTBYHKHNFPCKM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C(C2C=NC=CC=2)=O)=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2

Additional information on 3-(2-Methyl-3-(trifluoromethoxy)benzoyl)pyridine

Introduction to 3-(2-Methyl-3-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261803-57-9)

3-(2-Methyl-3-(trifluoromethoxy)benzoyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261803-57-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoylpyridines, a subclass known for its diverse biological activities and potential therapeutic applications. The structural features of 3-(2-Methyl-3-(trifluoromethoxy)benzoyl)pyridine, particularly the presence of a trifluoromethoxy group and a methyl substituent on the benzoyl moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular design.

The synthesis and characterization of 3-(2-Methyl-3-(trifluoromethoxy)benzoyl)pyridine have been extensively studied due to its potential role in developing novel therapeutic agents. The benzoylpyridine core is a well-documented pharmacophore in medicinal chemistry, often employed in the design of kinase inhibitors, antiviral agents, and other bioactive molecules. The introduction of electron-withdrawing groups such as the trifluoromethoxy moiety enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug development. Additionally, the methyl group at the 2-position of the benzoyl ring influences the electronic distribution and steric environment, further modulating its biological activity.

Recent advancements in computational chemistry and molecular modeling have provided new insights into the interactions of 3-(2-Methyl-3-(trifluoromethoxy)benzoyl)pyridine with biological targets. Studies have demonstrated that this compound can exhibit inhibitory effects on various enzymes and receptors, making it a promising candidate for treating inflammatory diseases, cancer, and neurological disorders. For instance, research has shown that derivatives of benzoylpyridines can interact with protein kinases, leading to modulation of signaling pathways involved in cell proliferation and differentiation. The presence of the trifluoromethoxy group has been particularly noted for its ability to enhance binding affinity through dipole-dipole interactions with polar residues in protein active sites.

In vitro studies have further highlighted the potential of 3-(2-Methyl-3-(trifluoromethoxy)benzoyl)pyridine as an anti-inflammatory agent. The compound has been observed to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This effect is attributed to its ability to modulate the activity of nuclear factor kappa B (NF-κB), a key transcription factor involved in inflammatory responses. The structural features of 3-(2-Methyl-3-(trifluoromethoxy)benzoyl)pyridine, particularly the electron-withdrawing nature of the trifluoromethoxy group, contribute to its potent anti-inflammatory properties by stabilizing reactive intermediates and enhancing binding affinity.

The pharmacokinetic profile of 3-(2-Methyl-3-(trifluoromethoxy)benzoyl)pyridine has also been a subject of interest. Preliminary studies indicate that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical development. The lipophilicity imparted by the methyl group and the electronegative trifluoromethoxy group helps in optimizing solubility and membrane permeability, which are essential for effective drug delivery. Furthermore, the compound’s resistance to degradation by cytochrome P450 enzymes suggests a reduced risk of metabolic clearance, allowing for prolonged therapeutic effects.

Future research directions for 3-(2-Methyl-3-(trifluoromethoxy)benzoyl)pyridine include exploring its mechanisms of action in vivo and evaluating its efficacy in animal models of disease. Additionally, structure-activity relationship (SAR) studies are being conducted to identify modifications that can enhance its potency and selectivity. The integration of high-throughput screening technologies with computational modeling will accelerate the discovery process, enabling rapid identification of lead compounds for further optimization.

The versatility of 3-(2-Methyl-3-(trifluoromethoxy)benzoyl)pyridine as a chemical scaffold makes it an attractive candidate for interdisciplinary research involving organic chemistry, medicinal chemistry, and pharmacology. Its unique structural features provide a rich platform for designing molecules with tailored biological activities. As our understanding of disease mechanisms continues to evolve, compounds like 3-(2-Methyl-3-(trifluoromethoxy)benzoyl)pyridine are poised to play a crucial role in developing next-generation therapeutics that address unmet medical needs.